Cas no 1697838-93-9 (2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid
• CAS No: 1697838-93-9
• MDL: MFCD32857900
• CID: 4781739
• PubChem ID: 76801288
• Update Time: 2025-10-19

2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-
• 2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid

• MDL： MFCD32857900

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid

2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic Acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid, with CAS number 1697838-93-9, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in therapeutic interventions. The molecule consists of a propanoic acid backbone with a tert-butoxycarbonyl (Boc) group attached to the second carbon and a 6-methylpyridin-3-yl substituent on the third carbon. These structural elements contribute to its versatile chemical properties and biological activity.

The tert-butoxycarbonyl (Boc) group is a well-known protecting group in peptide synthesis, providing stability during reaction sequences. Its presence in this compound suggests potential applications in peptide engineering or as an intermediate in more complex molecule syntheses. The 6-methylpyridin-3-yl group introduces aromaticity and electron-donating properties, which can influence the compound's reactivity and pharmacokinetic behavior. Recent studies have highlighted the importance of such substituents in modulating the bioavailability and efficacy of drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of this compound with greater accuracy. For instance, molecular docking studies have revealed that the 6-methylpyridin-3-yl group may interact favorably with specific protein targets, such as kinases or G-protein coupled receptors (GPCRs). These findings underscore the compound's potential as a lead molecule in drug development programs targeting various diseases, including cancer and inflammatory disorders.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the coupling of amino acids with aromatic heterocycles and the strategic use of protecting groups like Boc to control reactivity during intermediate transformations. Researchers have optimized these protocols to achieve high yields and purity, making the compound accessible for further experimentation.

In terms of pharmacological activity, this compound has shown promise in preclinical models. Studies conducted on cellular lines have demonstrated its ability to inhibit specific enzymatic pathways associated with disease progression. For example, it has been reported to modulate the activity of matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis. Additionally, its anti-inflammatory properties have been evaluated in vitro, suggesting potential applications in treating conditions like arthritis or neurodegenerative diseases.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research efforts. By employing catalytic methods and reducing solvent usage, scientists aim to minimize the environmental impact of its production while maintaining high standards of quality and efficiency. Such approaches align with global initiatives to promote sustainable practices in chemical manufacturing.

Furthermore, computational modeling has played a pivotal role in understanding the stereochemical properties of this compound. The spatial arrangement of substituents on the propanoic acid backbone influences its interaction with biological targets. Researchers have utilized tools like molecular dynamics simulations to predict how slight modifications to the structure could enhance binding affinity or reduce off-target effects.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(6-methylpyridin-3-yl)propanoic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with advances in synthetic and computational techniques, positions it as a promising candidate for future drug development efforts. Continued research into its biological mechanisms and optimization strategies will undoubtedly shed further light on its potential as a novel therapeutic agent.